Cas no 2680884-61-9 (2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid)

• Product Name: 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid
• CAS No: 2680884-61-9
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5637167
• PubChem ID: 165942796
• Update Time: 2025-05-30

2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287407
• 2-[2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-yl]acetic acid
• 2680884-61-9
• 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-6-8-3-1-2-4-10(8)9(7-17)5-11(18)19/h1-4,9H,5-7H2,(H,18,19)
• InChI Key： MFIUXAGMFDEAKR-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C=CC=CC=2C(CC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid

Introduction to 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid (CAS No. 2680884-61-9)

2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680884-61-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological significance and pharmacological potential. The presence of a trifluoroacetyl group at the 2-position and an acetic acid moiety at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The tetrahydroisoquinoline scaffold is a core structural feature found in numerous bioactive natural products and pharmacologically relevant compounds. It is particularly well-known for its role in modulating various biological pathways, including neurotransmitter systems and cancer-related signaling cascades. The acetylation at the 2-position and the esterification at the 4-position further enhance the compound's potential as a pharmacophore by introducing polar functional groups that can interact with biological targets. This modification not only influences the compound's solubility and metabolic stability but also modulates its binding affinity to proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the trifluoroacetyl group may serve as a key interaction point with hydrophobic pockets of target proteins, while the tetrahydroisoquinolin-4-yl moiety provides essential hydrogen bonding capabilities. These features make CAS No. 2680884-61-9 an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In the realm of drug discovery, 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid has been explored for its potential in addressing various therapeutic areas. One of the most promising applications lies in oncology. Tetrahydroisoquinoline derivatives have shown inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The introduction of a trifluoroacetyl group may enhance these effects by improving interactions with key residues in the active sites of these enzymes. Preliminary computational studies have highlighted its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers.

Another area of interest is neurology. Tetrahydroisoquinolines are known to interact with neurotransmitter receptors and transporters, making them candidates for treating neurological disorders such as Parkinson's disease and depression. The unique structural features of CAS No. 2680884-61-9, particularly the tetrahydroisoquinolin-4-yl moiety, suggest that it may modulate neurotransmitter release or receptor activity. Further research is needed to elucidate its mechanism of action in this context.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the tetrahydroisoquinoline core with high enantioselectivity. The introduction of the trifluoroacetyl group typically involves fluorinated acylating agents under controlled conditions to prevent unwanted side reactions.

Quality control and analytical characterization are crucial steps in ensuring the integrity of this compound for pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. Additionally, X-ray crystallography may be used to determine its three-dimensional structure if crystalline forms are available.

The pharmacokinetic properties of CAS No. 2680884-61-9 are also under investigation to assess its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) need to be thoroughly evaluated before moving into clinical trials. In vitro studies using cell culture models have provided initial insights into its metabolic stability and potential interactions with cytochrome P450 enzymes.

Recent research has also explored the potential synergistic effects of combining this compound with other therapeutic agents. For instance, studies suggest that it may enhance the efficacy of chemotherapeutic drugs by inhibiting key resistance pathways in cancer cells. This approach could lead to more effective treatment regimens with reduced side effects.

The development of novel drug candidates is an iterative process that requires collaboration across multiple disciplines—chemistry, biology, pharmacology, and medicine. The case of CAS No. 2680884-61-9 exemplifies how interdisciplinary research can lead to innovative solutions in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion,2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-4-ylacetic acid (CAS No. 2680884-61-9) represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for further exploration in oncology and neurology among other therapeutic areas. As research continues to uncover new insights into its biological activity and pharmacokinetic properties,this compound holds promise for contributing to advancements in medicine.